Cas no 64590-81-4 (2-Propenoic acid, 2-(acetylamino)-3-phenyl-, methyl ester, (E)-)

2-Propenoic acid, 2-(acetylamino)-3-phenyl-, methyl ester, (E)- structure
64590-81-4 structure
Product Name:2-Propenoic acid, 2-(acetylamino)-3-phenyl-, methyl ester, (E)-
CAS No:64590-81-4
MF:C12H13NO3
MW:219.236523389816
CID:422667
Update Time:2024-01-29

2-Propenoic acid, 2-(acetylamino)-3-phenyl-, methyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 2-(acetylamino)-3-phenyl-, methyl ester, (E)-
    • methyl (E)-2-(acetylamino)-3-phenylpropenoate
    • methyl (E)-α-(acetamido)cinnamate
    • methyl (Z)-2-(acetylamino)cinnamate
    • methyl (Z)-2-(N-acetamido)cinnamate
    • methyl (Z)-N-acetylaminocinnamate
    • Methyl 2-acetamido-3-phenylacrylate
    • 2-Propenoic acid, 2-(acetylamino)-3-phenyl-, methyl ester, (2E)-
    • Inchi: 1S/C12H13NO3/c1-9(14)13-11(12(15)16-2)8-10-6-4-3-5-7-10/h3-8H,1-2H3,(H,13,14)/b11-8+
    • InChI Key: USKHBABPFFAKJD-DHZHZOJOSA-N
    • SMILES: C(OC)(=O)/C(/NC(C)=O)=C\C1=CC=CC=C1

Computed Properties

  • Exact Mass: 219.09000

Experimental Properties

  • Density: 1.159±0.06 g/cm3(Predicted)
  • Boiling Point: 427.8±45.0 °C(Predicted)
  • PSA: 55.40000
  • LogP: 1.72750
  • pka: 12.56±0.46(Predicted)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.